Cas no 1806856-53-0 (2-Cyano-3-(difluoromethyl)-4-iodo-6-nitropyridine)

• Product Name: 2-Cyano-3-(difluoromethyl)-4-iodo-6-nitropyridine
• CAS No: 1806856-53-0
• MF: C₇H₂F₂IN₃O₂
• MW: 325.010960102081
• CID: 4807384
• Update Time: 2025-05-20

2-Cyano-3-(difluoromethyl)-4-iodo-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-4-iodo-6-nitropyridine

• Inchi： 1S/C7H2F2IN3O2/c8-7(9)6-3(10)1-5(13(14)15)12-4(6)2-11/h1,7H
• InChI Key： IQVCLTDECSRRLE-UHFFFAOYSA-N
• SMILES： IC1C=C([N+](=O)[O-])N=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2.3
• Topological Polar Surface Area: 82.5

Additional information on 2-Cyano-3-(difluoromethyl)-4-iodo-6-nitropyridine

2-Cyano-3-(difluoromethyl)-4-iodo-6-nitropyridine: A Comprehensive Overview

The compound 2-Cyano-3-(difluoromethyl)-4-iodo-6-nitropyridine (CAS No. 1806856-53-0) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring, which is substituted with a cyano group at position 2, a difluoromethyl group at position 3, an iodo group at position 4, and a nitro group at position 6. These substituents contribute to its unique chemical properties, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the potential of 2-Cyano-3-(difluoromethyl)-4-iodo-6-nitropyridine in drug discovery and development. The presence of the cyano and nitro groups imparts strong electron-withdrawing effects, which can enhance the molecule's reactivity and bioavailability. This makes it a promising candidate for the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases. Researchers have also explored its role as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.

In terms of synthesis, 2-Cyano-3-(difluoromethyl)-4-iodo-6-nitropyridine can be prepared through a series of multi-step reactions involving advanced organic chemistry techniques. The synthesis typically begins with the preparation of the pyridine ring, followed by successive substitutions to introduce the desired functional groups. The introduction of the iodo group at position 4 is particularly challenging due to the sensitivity of iodine to oxidation and other side reactions. However, recent advancements in catalytic methods have significantly improved the efficiency and selectivity of this step.

The structural features of 2-Cyano-3-(difluoromethyl)-4-iodo-6-nitropyridine make it an excellent candidate for applications in materials science. The pyridine ring serves as a rigid framework that can be further functionalized to create materials with tailored electronic properties. For instance, the compound has been used as a building block for constructing coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing technologies.

One of the most intriguing aspects of 2-Cyano-3-(difluoromethyl)-4-iodo-6-nitropyridine is its ability to undergo various chemical transformations under specific conditions. For example, the nitro group can be reduced to an amino group, which can then be further modified to introduce additional functionality into the molecule. Similarly, the cyano group can be converted into an amide or ester group through nucleophilic substitution reactions. These transformations highlight the versatility of this compound in organic synthesis.

Recent research has also focused on understanding the environmental impact and safety profile of 2-Cyano-3-(difluoromethyl)-4-iodo-6-nitropyridine. While it is not classified as a hazardous substance under normal conditions, its handling requires careful consideration due to its chemical reactivity and potential for generating toxic byproducts during synthesis or degradation. Proper disposal methods are essential to minimize its environmental footprint.

In conclusion, 2-Cyano-3-(difluoromethyl)-4-iodo-6-nitropyridine (CAS No. 1806856-53-) is a versatile and valuable compound with wide-ranging applications in organic chemistry, pharmacology, and materials science. Its unique structure and functional groups make it an ideal candidate for both fundamental research and industrial development. As researchers continue to explore its properties and potential uses, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.